![molecular formula C13H22N4O2 B5728330 N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine](/img/structure/B5728330.png)
N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine, also known as CDATA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CDATA is a triazine-based compound that is synthesized using a specific method, and its unique structure has led to its use in several studies.
Mechanism of Action
The mechanism of action of N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine is not fully understood. However, it is believed that this compound acts as a nucleophilic catalyst, facilitating the formation of peptide bonds during peptide synthesis. This compound has also been shown to have antibacterial properties, although the exact mechanism of action is still being studied.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and is well-tolerated in animals. This compound has been shown to be rapidly metabolized and eliminated from the body, indicating its potential for use in medical applications. This compound has also been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The use of N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine as a coupling reagent in peptide synthesis has several advantages over other coupling reagents. This compound has been shown to be effective at low concentrations, leading to reduced waste and cost. This compound also leads to improved yields and purity of the final product. However, this compound has some limitations, including its limited solubility in some solvents and its sensitivity to moisture and air.
Future Directions
There are several future directions for the use of N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine in scientific research. One potential application is the use of this compound in the synthesis of cyclic peptides, which could have significant implications in drug discovery. This compound could also be used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential medical applications.
In conclusion, this compound is a triazine-based compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been used as a coupling reagent in peptide synthesis, among other applications. This compound has low toxicity and has been shown to have antioxidant and antibacterial properties. While this compound has some limitations, its unique structure and potential applications make it an interesting area of study for future research.
Synthesis Methods
The synthesis of N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine involves the reaction of 2-chloro-4,6-diethoxy-1,3,5-triazine with cyclohexylamine, which yields this compound. This method has been optimized to produce high yields of this compound and has been used in several studies.
Scientific Research Applications
The unique structure of N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine has led to its use in various scientific research applications. One of the most significant applications of this compound is its use as a coupling reagent in peptide synthesis. This compound has been shown to be an effective coupling reagent for the synthesis of peptides, leading to improved yields and purity of the final product.
properties
IUPAC Name |
N-cyclohexyl-4,6-diethoxy-1,3,5-triazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N4O2/c1-3-18-12-15-11(16-13(17-12)19-4-2)14-10-8-6-5-7-9-10/h10H,3-9H2,1-2H3,(H,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHTQJHNBSNZXGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=N1)NC2CCCCC2)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.